Cas no 2094850-45-8 (1-{5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carbonyl}-4-(prop-2-yn-1-yl)-1,4-diazepane)

• Product Name: 1-{5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carbonyl}-4-(prop-2-yn-1-yl)-1,4-diazepane
• CAS No: 2094850-45-8
• MF: C₁₆H₂₂N₄O
• MW: 286.372083187103
• CID: 6239869
• PubChem ID: 126822497
• Update Time: 2025-07-09

1-{5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carbonyl}-4-(prop-2-yn-1-yl)-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• 1-{5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carbonyl}-4-(prop-2-yn-1-yl)-1,4-diazepane
• AKOS033976858
• EN300-6696041
• Z2680630593
• (4-prop-2-ynyl-1,4-diazepan-1-yl)-(5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-6-yl)methanone
• 2094850-45-8

• Inchi： 1S/C16H22N4O/c1-2-6-18-7-3-8-19(10-9-18)16(21)14-4-5-15-11-17-13-20(15)12-14/h1,11,13-14H,3-10,12H2
• InChI Key： BJRRHAQIPPEVGO-UHFFFAOYSA-N
• SMILES： O=C(C1CN2C=NC=C2CC1)N1CCN(CC#C)CCC1

Computed Properties

• Exact Mass: 286.17936134g/mol
• Monoisotopic Mass: 286.17936134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 429
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41.4Ų

Additional information on 1-{5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carbonyl}-4-(prop-2-yn-1-yl)-1,4-diazepane

Chemical Compound CAS No. 2094850-45-8: 1-{5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carbonyl}-4-(prop-2-yn-1-yl)-1,4-diazepane

The chemical compound with CAS No. 2094850-45-8, known as 1-{5H,6H,7H,8H-imidazo[1,5-a]pyridine-6-carbonyl}-4-(prop-2-yn-1-yl)-1,4-diazepane, is a complex organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of heterocyclic compounds and features a unique combination of structural elements that make it a promising candidate for drug development.

The imidazo[1,5-a]pyridine core of this compound is a bicyclic structure that has been extensively studied for its ability to act as a scaffold in various pharmacophores. The imidazo[1,5-a]pyridine system is known for its versatility in binding to biological targets such as kinases and G-protein coupled receptors (GPCRs). Recent studies have highlighted the importance of this structural motif in designing molecules with high affinity and selectivity for therapeutic targets.

The diazepane ring in the compound adds another layer of complexity to its structure. Diazepanes are seven-membered rings containing two nitrogen atoms and are often associated with improved pharmacokinetic properties such as bioavailability and metabolic stability. The presence of a propargyl group (prop-2-yn-1-yl) further enhances the molecule's potential by introducing a rigid and electron-deficient moiety that can participate in various non-covalent interactions with biological targets.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of such complex molecules with unprecedented accuracy. For instance, molecular docking studies have revealed that the imidazo[1,5-a]pyridine moiety can adopt conformations that allow it to fit into the active sites of several enzymes involved in cancer progression. This suggests that the compound may exhibit anti-proliferative activity against various cancer cell lines.

In addition to its potential in oncology, this compound has shown promise in the treatment of neurodegenerative diseases. The diazepane ring's ability to modulate ion channels has been implicated in reducing neuronal excitotoxicity, a hallmark of conditions such as Alzheimer's disease and epilepsy. Preclinical studies using animal models have demonstrated that analogs of this compound can cross the blood-brain barrier efficiently and exert neuroprotective effects without significant toxicity.

The synthesis of CAS No. 2094850-45-8 involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the imidazo[1,5-a]pyridine core through cyclization reactions and the subsequent introduction of the propargyl group via alkylation or coupling reactions. The optimization of these steps has been crucial in achieving high yields and purities necessary for biological testing.

From an analytical standpoint, this compound has been characterized using advanced spectroscopic techniques such as NMR (nuclear magnetic resonance) and mass spectrometry. These analyses have confirmed its molecular formula and structure while providing insights into its conformational flexibility—a critical factor for its bioactivity.

Looking ahead, ongoing research is focused on optimizing the imidazo[1,5-a]pyridine and diazepane moieties to enhance their pharmacokinetic profiles further. Researchers are also exploring the possibility of incorporating additional functional groups to target specific receptors or pathways involved in chronic diseases such as diabetes and cardiovascular disorders.

In conclusion, CAS No. 2094850-45-8 represents a cutting-edge advancement in medicinal chemistry with broad applications across multiple therapeutic areas. Its unique structural features and promising biological activities make it a focal point for future drug discovery efforts.